Cas no 1221792-22-8 (1,9-Dithia-4,12- diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride)

• Product Name: 1,9-Dithia-4,12- diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride
• CAS No: 1221792-22-8
• MF: C₁₀H₂₀Cl₂N₂S₂
• MW: 303.315197944641
• MDL: MFCD16140347
• CID: 1077369
• PubChem ID: 50853245
• Update Time: 2025-05-30

1,9-Dithia-4,12- diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,9-Dithia-4,12- diazadispiro[4.2.4 {8}.2 {5}]-tetradecane dihydrochloride
• CS-0442790
• MFCD16140347
• 1,9-dithia-4,12-diazadispiro[4.2.4^{8}.2^{5}]tetradecanedihydrochloride
• CE-0720
• 1,9-Dithia-4,12- diazadispiro[4.2.4^{8}.2^{5}]-tetradecane dihydrochloride
• 1,9-dithia-4,12-diazadispiro[4.2.4^{8}.2^{5}]-tetradecane dihydrochloride
• 1221792-22-8
• AKOS005072261
• 1,9-Dithia-4,12-diazadispiro[4.2.4(8).2(5)]Tetradecane dihydrochloride
• 1,9-Dithia-4,12- diazadispiro[4.2.4 {8}.2 {5}]tetradecane dihydrochloride
• 4,12-dithia-1,9-diazadispiro[4.2.48.25]tetradecane;dihydrochloride
• 1,9-dithia-4,12-diazadispiro[4.2.4^{8}.2^{5}]tetradecane dihydrochloride
• 1,9-Dithia-4,12- diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride

• MDL： MFCD16140347
• Inchi： 1S/C10H18N2S2.2ClH/c1-2-10(12-6-8-14-10)4-3-9(1)11-5-7-13-9;;/h11-12H,1-8H2;2*1H
• InChI Key： XDDMPIDQIKBPJL-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CCNC21CCC1(CC2)NCCS1

Computed Properties

• Exact Mass: 302.0444964g/mol
• Monoisotopic Mass: 302.0444964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on 1,9-Dithia-4,12- diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride

1,9-Dithia-4,12-Diazadispiro4.2.4^{8}.2^{5}-Tetradecane Dihydrochloride: A Comprehensive Overview

The compound with CAS No 1221792-22-8, known as 1,9-Dithia-4,12-diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride, is a unique organic compound with a complex structure and diverse applications. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom. The presence of sulfur atoms in the structure (as indicated by the "dithia" prefix) and nitrogen atoms (as indicated by the "diazadispiro" prefix) contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 1,9-Dithia-4,12-diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride in various fields, including materials science and pharmaceuticals. Its spirocyclic structure makes it an interesting candidate for the development of advanced materials with tailored mechanical and electronic properties. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the fabrication of nanoscale devices and sensors.

The synthesis of 1,9-Dithia-4,12-diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride involves a multi-step process that typically includes ring-closing metathesis and subsequent functionalization steps. The use of transition metal catalysts, such as ruthenium-based catalysts, has been shown to significantly enhance the efficiency of these reactions. Recent advancements in catalytic methods have enabled the production of this compound in higher yields and with greater purity, making it more accessible for research and industrial applications.

In terms of applications, 1,9-Dithia-4,12-diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride has shown promise in drug delivery systems due to its ability to encapsulate small molecules within its cyclic structure. This property has led to investigations into its use as a carrier for anti-cancer drugs, where controlled release mechanisms could improve therapeutic efficacy while reducing side effects. Additionally, its sulfur-containing groups enable interactions with biological systems, further enhancing its potential in medicinal chemistry.

Recent research has also focused on the electronic properties of 1,9-Dithia-4,12-diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride, particularly in the context of organic electronics. Studies have demonstrated that this compound can act as a semiconductor material when incorporated into thin-film transistor devices. Its unique electronic characteristics make it a candidate for next-generation electronic devices, including flexible displays and wearable technology.

The structural complexity of 1,9-Dithia-4,12-diazadispiro4.2.4^{8}.2^{5}-tetradecane dihydrochloride presents both challenges and opportunities for further research. Understanding its conformational flexibility and intermolecular interactions remains a key area of investigation. Advanced computational methods, such as molecular dynamics simulations and density functional theory (DFT) calculations, have been employed to study these properties at the atomic level.

In conclusion, CAS No 1221792-22-8, or 1,9-Dithia-4,12-diazadispiro4.